Cas no 1217048-30-0 (Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt)

• Product Name: Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt
• CAS No: 1217048-30-0
• MF: C₁₁H₁₆F₃N₃O₈
• MW: 375.255253791809
• CID: 1065469
• PubChem ID: 46780295
• Update Time: 2025-05-19

Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt
• 3-[[2-amino-3-(2-carboxyethylamino)-3-oxopropanoyl]amino]propanoic acid,2,2,2-trifluoroacetic acid
• Aminomalamido-N,N'-propionic Acid Trifluoroacetic Acid Salt
• Aminomalamido-N,N inverted exclamation mark -propionic Acid Trifluoroacetic Acid Salt
• 3-[(2-Carboxyethyl)amino]-3-oxoalanyl-beta-alanine--trifluoroacetic acid (1/1)
• Aminomalonic Acid Bis(3-aminopropionic Acid)amide Trifluoroacetic Acid Salt
• 1217048-30-0
• 3-[[2-amino-3-(2-carboxyethylamino)-3-oxopropanoyl]amino]propanoic acid;2,2,2-trifluoroacetic acid
• DTXSID50675585
• 2,2,2-Trifluoroacetic acid--3,3'-((2-aminomalonyl)bis(azanediyl))dipropionic acid (1/1)

• Inchi： 1S/C9H15N3O6.C2HF3O2/c10-7(8(17)11-3-1-5(13)14)9(18)12-4-2-6(15)16;3-2(4,5)1(6)7/h7H,1-4,10H2,(H,11,17)(H,12,18)(H,13,14)(H,15,16);(H,6,7)
• InChI Key： IWCAXQXPDLGGPY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C(C(NCCC(=O)O)=O)N)NCCC(=O)O

Computed Properties

• Exact Mass: 375.08900
• Monoisotopic Mass: 375.08894896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų

Experimental Properties

• PSA: 203.10000
• LogP: 0.50970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt

Comprehensive Overview of Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt (CAS No. 1217048-30-0)

In the realm of organic chemistry and pharmaceutical research, Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt (CAS No. 1217048-30-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as AMPA-TFA, is a derivative of aminomalonic acid, a key intermediate in the synthesis of various bioactive molecules. Its trifluoroacetic acid (TFA) salt form enhances solubility and stability, making it a preferred choice for laboratory and industrial applications.

The chemical structure of Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt features a malonamide core with propionic acid side chains, which are critical for its reactivity and functionality. Researchers have explored its role in peptide synthesis, drug delivery systems, and as a chelating agent for metal ions. The presence of the trifluoroacetic acid moiety further augments its utility in chromatography and mass spectrometry, where it aids in the separation and detection of complex molecules.

One of the most frequently searched questions about this compound is its synthesis pathway. Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt is typically synthesized through a multi-step process involving the condensation of aminomalonic acid with propionic acid derivatives, followed by salt formation with trifluoroacetic acid. The reaction conditions, such as temperature, pH, and solvent choice, are meticulously controlled to ensure high yield and purity. This synthesis is often optimized for scalability, catering to the demands of pharmaceutical manufacturing and biotechnology applications.

Another hot topic in the scientific community is the biological activity of Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt. Preliminary studies suggest that it may exhibit antioxidant properties and could play a role in neuroprotective therapies. Its ability to chelate metal ions has also sparked interest in its potential use for detoxification and environmental remediation. However, further in vitro and in vivo studies are required to fully elucidate its mechanisms and therapeutic potential.

From an industrial perspective, the demand for Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt is driven by its versatility in chemical synthesis and material science. It is increasingly used in the development of biodegradable polymers and smart materials, where its unique properties contribute to enhanced performance and sustainability. Additionally, its compatibility with green chemistry principles makes it a candidate for eco-friendly industrial processes.

For researchers and manufacturers, the storage and handling of Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt are critical considerations. The compound should be stored in a cool, dry place, away from moisture and direct sunlight, to maintain its stability. Proper personal protective equipment (PPE), such as gloves and goggles, is recommended when handling this chemical to ensure safety.

In conclusion, Aminomalamido-N,N’-propionic Acid Trifluoroacetic Acid Salt (CAS No. 1217048-30-0) is a multifaceted compound with broad applications in pharmaceuticals, biotechnology, and material science. Its unique structural features and functional properties continue to inspire innovative research and development. As scientific advancements progress, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare and sustainable technology.